3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one is a chemical compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that contains both thiazine and benzimidazole rings, and it is known to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects
In addition to its anti-cancer activity, this compound has been shown to have a variety of other biochemical and physiological effects. It has been shown to have anti-inflammatory activity, and it is being studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. It has also been shown to have antimicrobial activity, and it is being studied as a potential treatment for bacterial and fungal infections.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one in lab experiments is its potent and selective activity against cancer cells. However, one limitation is that the compound is relatively unstable and can degrade over time, making it difficult to work with in certain experimental conditions.
Future Directions
There are many potential future directions for research on 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one. One area of research is in the development of new cancer therapeutics based on the structure of the compound. Another area of research is in the development of new methods for synthesizing and stabilizing the compound for use in lab experiments. Additionally, the compound is being studied for its potential use in the treatment of other diseases such as inflammatory and infectious diseases.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one is a complex process that involves several steps. One common method for synthesizing this compound is through the reaction of 4-fluoroaniline, thioacetamide, and 2-nitrobenzaldehyde in the presence of a catalyst such as zinc chloride.
Scientific Research Applications
3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one has been used in a variety of scientific research applications. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. The compound has been shown to have potent anti-cancer activity, and it is being studied as a potential lead compound for the development of new cancer therapeutics.
Properties
IUPAC Name |
3-(4-fluorophenyl)-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN2OS/c17-11-7-5-10(6-8-11)12-9-21-16-18-13-3-1-2-4-14(13)19(16)15(12)20/h1-8,12H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUFZYEVDZXDVFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N2C3=CC=CC=C3N=C2S1)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.